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Disclaimer: Information for the compound "AMG9678" is not publicly available. This document
utilizes Amivantamab (Rybrevant®) as a substitute to demonstrate the requested format and
content structure for detailed Application Notes and Protocols. The following information
pertains exclusively to Amivantamab and should not be attributed to AMG9678.

Introduction

Amivantamab is a bispecific antibody that targets both the epidermal growth factor receptor
(EGFR) and the mesenchymal-epithelial transition (MET) factor. This dual-targeting mechanism
allows it to inhibit tumor growth and survival in non-small cell lung cancer (NSCLC) with specific
genetic alterations. These application notes provide a comprehensive overview of the dosage
and administration guidelines for Amivantamab, intended for researchers, scientists, and drug

development professionals.

Mechanism of Action

Amivantamab exerts its anti-tumor effects through a multi-faceted mechanism of action:
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 EGFR and MET Binding: Amivantamab simultaneously binds to the extracellular domains of
both EGFR and MET, preventing ligand-induced activation and subsequent downstream

signaling.

o Receptor Degradation: The binding of Amivantamab can lead to the internalization and
degradation of both EGFR and MET, reducing their cell surface expression.

o Antibody-Dependent Cell-Mediated Cytotoxicity (ADCC): The Fc region of Amivantamab can
engage with immune effector cells, such as natural killer (NK) cells, leading to the destruction

of tumor cells.
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Figure 1: Amivantamab Mechanism of Action

Dosage and Administration
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The recommended dosage of Amivantamab is based on the patient's body weight and is
administered via intravenous (V) infusion.

Dosing Schedule

Table 1: Amivantamab Dosing Schedule for Monotherapy[1][2]

Week 5 and Onwards

Patient Body Weight Weeks 1-4 (Weekly)

(Every 2 Weeks)
<80 kg 1050 mg 1050 mg
=80 kg 1400 mg 1400 mg

e The initial dose in Week 1 is administered as a split infusion on Day 1 and Day 2.[1][2]

Infusion Rates

To minimize the risk of infusion-related reactions (IRRs), a specific infusion rate schedule
should be followed.

Table 2: Amivantamab Infusion Rates for Patients < 80 kg[1]

Infusion Initial Rate (First 2 hours) Subsequent Rate
Week 1, Day 1 (350 mg) 50 mL/hour 75 mL/hour

Week 1, Day 2 (700 mg) 50 mL/hour 75 mL/hour

Week 2 (1050 mg) 85 mL/hour Not Applicable

Subsequent Infusions (1050

125 mL/hour Not Applicable
mg)

Table 3: Amivantamab Infusion Rates for Patients = 80 kg[1][2]
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Infusion Initial Rate (First 2 hours) Subsequent Rate
Week 1, Day 1 (350 mg) 50 mL/hour 75 mL/hour
Week 1, Day 2 (1050 mg) 35 mL/hour 50 mL/hour
Week 2 (1400 mg) 65 mL/hour Not Applicable
Week 3 (1400 mg) 85 mL/hour Not Applicable
Subsequent Infusions (1400 125 mLhour Not Applicable
mg)

Premedication

To reduce the risk of IRRs, premedication is required before the initial infusion and
recommended for subsequent infusions.

Table 4: Recommended Premedication Regimen[1][2]

Medication Timing
Antihistamine (e.g., diphenhydramine) 30-60 minutes prior to infusion
Antipyretic (e.g., acetaminophen) 30-60 minutes prior to infusion

o Required for Week 1, Day 1 and Day 2
Glucocorticoid (e.g., dexamethasone) ) ] ] ) )
infusions. Optional for subsequent infusions.

Experimental Protocols
In Vitro Cell Proliferation Assay

This protocol is designed to assess the inhibitory effect of Amivantamab on the proliferation of
cancer cell lines with EGFR and/or MET alterations.

Materials:
o EGFR/MET-positive cancer cell lines (e.g., NCI-H1975, HCC827)

e Complete cell culture medium
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Amivantamab

Cell proliferation reagent (e.g., CellTiter-Glo®)

96-well plates

Plate reader

Procedure:

o Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to attach
overnight.

e Prepare serial dilutions of Amivantamab in complete culture medium.

e Remove the existing medium from the wells and add 100 uL of the Amivantamab dilutions.
Include a vehicle control (medium without antibody).

 Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.
o Add the cell proliferation reagent to each well according to the manufacturer's instructions.
» Measure the luminescence or absorbance using a plate reader.

o Calculate the half-maximal inhibitory concentration (IC50) by plotting the cell viability against
the logarithm of the Amivantamab concentration.
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Figure 2: Cell Proliferation Assay Workflow
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Clinical Trial Protocol Logic

The following diagram illustrates the logical flow of a typical Phase 1 clinical trial for a novel

therapeutic agent like Amivantamab.
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Figure 3: Clinical Trial Protocol Logic

Safety and Tolerability
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Common adverse reactions associated with Amivantamab include infusion-related reactions,
rash, paronychia, musculoskeletal pain, dyspnea, nausea, fatigue, and edema. It is crucial to
monitor patients for these and other potential side effects throughout the course of treatment.
Dose modifications or discontinuation may be necessary in the event of severe or intolerable
adverse reactions.

Conclusion

These application notes provide a summary of the dosage, administration, and relevant
experimental protocols for Amivantamab. Adherence to these guidelines is critical for ensuring
patient safety and for the accurate interpretation of preclinical and clinical research findings. As
with any therapeutic agent, further research is ongoing, and these guidelines may be updated
as more data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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